MDM-2/p53
  • 2-Amino-3-methylimidazo(4,5-f)quinoline
    2-Amino-3-methylimidazo(4,5-f)quinoline
    • Cat. No.:
    • B043385
    • CAS No.:
    • 76180-96-6
    • Molecular Formula:
    • C11H10N4
    • Molecular Weight:
    • 198.22 g/mol
    Description
    IQ (2-Amino-3-methylimidazo-[4-5-f]quinoline) can cause cancer according to The World Health Organization's International Agency for Research on Cancer (IARC).
    2-amino-3-methylimidazo(4,5-f)quinoline appears ...
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  • BH3I-1
    BH3I-1
    • Cat. No.:
    • B1666946
    • CAS No.:
    • 300817-68-9
    • Molecular Formula:
    • C15H14BrNO3S2
    • Molecular Weight:
    • 400.3 g/mol
    Description
    The family of Bcl-2 proteins plays pivotal roles in either promoting or preventing apoptosis. Bcl-2 family members contain one or more of four characteristic Bcl-2 homology (BH) domains, which are crucial for fu...
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  • PhiKan 083 hydrochloride
    PhiKan 083 hydrochloride
    • Cat. No.:
    • B1677686
    • CAS No.:
    • Molecular Formula:
    • C16H19ClN2
    • Molecular Weight:
    • 274.79 g/mol
    Description
    PhiKan-083 is a stabilizer of p53 mutant Y220C.
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  • RDR03871
    RDR03871
    • Cat. No.:
    • B1679239
    • CAS No.:
    • 286008-51-3
    • Molecular Formula:
    • C18H16ClF3N6
    • Molecular Weight:
    • 408.8 g/mol
    Description
    RDR03871 is an MDM2 inhibitor. Inactivation of the tumor suppressor p53 and/or overexpression of the oncogene MDM2 frequently occur in human cancers, and are associated with poor prognosis, advanced forms of the...
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  • NSC 66811
    NSC 66811
    • Cat. No.:
    • B1680243
    • CAS No.:
    • 6964-62-1
    • Molecular Formula:
    • C23H20N2O
    • Molecular Weight:
    • 340.4 g/mol
    Description
    inhibits the MDM2-p53 interaction;  structure in first source
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  • MI-1061 TFA
    MI-1061 TFA
    • Cat. No.:
    • B8144769
    • CAS No.:
    • Molecular Formula:
    • C32H27Cl2F4N3O6
    • Molecular Weight:
    • 696.5 g/mol
    Description
    MI-1061 TFA is a useful research compound. Its molecular formula is C32H27Cl2F4N3O6 and its molecular weight is 696.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality MI-1061 TFA suitable for...
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  • MD-222
    MD-222
    • Cat. No.:
    • B8146292
    • CAS No.:
    • Molecular Formula:
    • C48H47Cl2FN6O6
    • Molecular Weight:
    • 893.8 g/mol
    Description
    MD-222 is a useful research compound. Its molecular formula is C48H47Cl2FN6O6 and its molecular weight is 893.8 g/mol. The purity is usually 95%.
    BenchChem offers high-quality MD-222 suitable for many resea...
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  • Sulanemadlin
    Sulanemadlin
    • Cat. No.:
    • B10860406
    • CAS No.:
    • 1451199-98-6
    • Molecular Formula:
    • C95H140N20O23
    • Molecular Weight:
    • 1930.2 g/mol
    Description
    Sulanemadlin is an orally available peptide inhibitor of both murine double minute 2 (MDM2) and murine double minute X (MDMX), with potential antineoplastic activity. Upon oral administration, sulanemadlin binds...
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  • SCH529074
    SCH529074
    • Cat. No.:
    • B15582596
    • CAS No.:
    • Molecular Formula:
    • C31H36Cl2N6
    • Molecular Weight:
    • 563.6 g/mol
    Description
    SCH529074 is a potent and orally active p53 activator. SCH529074 binds specifically and conformation-dependently to p53 DBD ( DNA binding domain) with a Ki of 1-2 uM in a saturable manner. SCH529074 restores mut...
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  • MRT00033659
    MRT00033659
    • Cat. No.:
    • B15609212
    • CAS No.:
    • Molecular Formula:
    • C15H14N4O
    • Molecular Weight:
    • 266.30 g/mol
    Description
    MRT00033659 is a useful research compound. Its molecular formula is C15H14N4O and its molecular weight is 266.30 g/mol. The purity is usually 95%.
    BenchChem offers high-quality MRT00033659 suitable for many...
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